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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

TFA-Hexylaminolinker Phosphoramidite is a critical chemical reagent used in the automated
solid-phase synthesis of oligonucleotides. Its primary function is to introduce a primary amine at
a specified position within a DNA or RNA sequence, most commonly at the 5'-terminus. This
amine is tethered to the oligonucleotide via a flexible six-carbon (hexyl) spacer arm. The amine
itself is temporarily protected by a trifluoroacetyl (TFA) group, which is crucial for compatibility
with the chemistry of oligonucleotide synthesis. Following synthesis, the TFA group is easily
removed during the standard base-mediated cleavage and deprotection step, revealing a
reactive primary amine. This amine serves as a versatile chemical handle for the covalent
attachment of various functional molecules, including fluorescent dyes, biotin, peptides, or
therapeutic agents, making it an indispensable tool for creating diagnostic probes, research
tools, and oligonucleotide-based therapeutics.

Physicochemical Properties

The physical and chemical properties of TFA-Hexylaminolinker Phosphoramidite are
summarized below. These data are essential for handling, storage, and application of the
reagent in a laboratory setting.
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Value Citation(s)

IUPAC Name

N-[6-[2-cyanoethoxy-
[di(propan-2- 1]
yl)amino]phosphanyl]loxyhexyl]

-2,2,2-trifluoroacetamide

Synonyms

5'-Amino-Modifier C6-TFA, C6
TFA linker amidite, TFA-
aminolinker C6

[1]

phosphoramidite

Molecular Formula C17H31F3N303P [1112][3]

Molecular Weight 413.42 g/mol [11121[3]

CAS Number 133975-85-6 [2][3]

Appearance Colorless to light yellow solid [1]

Purity (Assay) >98% (by 3'P-NMR) [21[3114]
Soluble in Acetonitrile,

Solubility Dichloromethane (DCM), [1]

Tetrahydrofuran (THF)

Storage Temperature

-20°C to -70°C [11(31[4]

SMILES String

CC(C)N(C(C)C)P(OCCCCCC

il [31[4]
NC(=0)C(F)(F)F)OCCC#N

InChl Key

SMMKTKILBQHSFL-

[3114]
UHFFFAOYSA-N

Role in Oligonucleotide Synthesis and Modification

TFA-Hexylaminolinker Phosphoramidite is a modifying reagent, not a standard nucleoside

base. It is incorporated into a growing oligonucleotide chain using the same phosphoramidite
chemistry that governs the addition of A, C, G, and T/U bases.[5][6]

The process occurs within an automated DNA/RNA synthesizer and follows a four-step cycle

for each monomer addition:
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 Detritylation: Removal of the 5'-hydroxyl protecting group (typically a dimethoxytrityl, DMT,
group) from the nucleotide bound to the solid support.

e Coupling: The TFA-Hexylaminolinker Phosphoramidite, dissolved in an appropriate
solvent like acetonitrile, is activated and reacts with the free 5'-hydroxyl group of the growing
oligonucleotide chain.

o Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent them from participating
in subsequent cycles, thus minimizing the formation of deletion mutations.

o Oxidation: The newly formed phosphite triester linkage is oxidized to the more stable
phosphate triester.

This cycle is repeated until the full-length oligonucleotide is synthesized. The TFA-
Hexylaminolinker is typically added during the final coupling cycle to place the amino-linker at
the 5'-terminus.

Automated Synthesis Cycle

Step 1: Coupling
(Add TFA-Hexylaminolinker
Phosphoramidite + Activator)

Step 3: Oxidation
(Stabilize Linkage)

TFA-Protected Oligonucleotide
on Solid Support

Solid Support
with Free 5'-OH

Step 2: Capping
(Block Unreacted Chains)

Post-Synthesis Conjugation

Amide Bond Formation
(in conjugation buffer)

Amine-Reactive Molecule
(e.g., Dye-NHS Ester)

Stable Amide Bond

Final Conjugated Product

(Oligo-NH-Dye)

Deprotected Oligo
with Primary Amine
(Oligo-NHz2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1681293?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681293?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/tfa-hexylaminolinker-phosphoramidite-cas-133975-85-6-176523.html
https://www.sigmaaldrich.com/HK/zh/product/sigma/m023030
https://www.sigmaaldrich.com/HK/zh/product/sigma/m023030
https://www.sigmaaldrich.com/HK/zh/product/sigma/m023080
https://www.sigmaaldrich.com/HK/zh/product/sigma/m023080
https://www.sigmaaldrich.com/SG/en/product/sigma/m023030
https://www.sigmaaldrich.com/SG/en/product/sigma/m023030
https://www.medchemexpress.com/tfa-hexylaminolinker-phosphoramidite.html?locale=ko-KR
https://www.bocsci.com/resources/comprehensive-guide-to-oligonucleotide-synthesis-using-the-phosphoramidite-method.html
https://www.benchchem.com/product/b1681293#what-is-tfa-hexylaminolinker-phosphoramidite
https://www.benchchem.com/product/b1681293#what-is-tfa-hexylaminolinker-phosphoramidite
https://www.benchchem.com/product/b1681293#what-is-tfa-hexylaminolinker-phosphoramidite
https://www.benchchem.com/product/b1681293#what-is-tfa-hexylaminolinker-phosphoramidite
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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